4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid

• IUPAC Name: 4-[2-(pyrimidine-5-carbonylamino)ethyl]benzoic acid
• InChI: InChI=1S/C14H13N3O3/c18-13(12-7-15-9-16-8-12)17-6-5-10-1-3-11(4-2-10)14(19)20/h1-4,7-9H,5-6H2,(H,17,18)(H,19,20)
• InChI Key: VINKFQVFPAFVHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=CN=CN=C2)C(=O)O
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid, also known as PCEB, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields such as medicine, agriculture, and material science. PCEB is a heterocyclic compound that contains a pyrimidine ring and a benzoic acid group, making it a versatile molecule with unique properties.

Mechanism of Action

The mechanism of action of 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. Additionally, 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of various genes involved in inflammation and cancer.
Biochemical and Physiological Effects
4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid inhibits the production of pro-inflammatory cytokines and chemokines, as well as the activation of NF-κB. Additionally, 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has several advantages for lab experiments, including its relatively low cost and ease of synthesis. Additionally, 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has been found to exhibit low toxicity in vitro, making it a potential candidate for further in vivo studies. However, 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has several limitations, including its low solubility in water and its relatively short half-life in vivo.

Future Directions

There are several future directions for the study of 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid. One potential direction is the further investigation of its anti-inflammatory and anti-tumor properties in vivo. Additionally, the development of 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid analogs with improved solubility and bioavailability could lead to the development of more effective drugs for the treatment of various diseases. Finally, the investigation of 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid's herbicidal properties could lead to the development of more effective weed control methods in agriculture.

Synthesis Methods

The synthesis of 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid can be achieved through several methods, including the reaction of 2-(pyrimidine-5-carbonyl)acetic acid with 4-bromoethylbenzoate in the presence of a base such as potassium carbonate. Another method involves the reaction of 2-amino-5-(2-bromoethyl)pyrimidine with methyl 4-chlorobenzoate in the presence of a base such as sodium hydride. Both methods result in the formation of 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid as a white crystalline powder.

Scientific Research Applications

4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has shown potential applications in various scientific research fields. One of its most promising applications is in the field of medicine, where it has been found to exhibit anti-inflammatory and anti-tumor properties. 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases such as rheumatoid arthritis and asthma. Additionally, 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has also shown potential applications in the field of agriculture, where it has been found to exhibit herbicidal properties. 4-[2-(Pyrimidine-5-carbonylamino)ethyl]benzoic acid has been shown to inhibit the growth of various weed species, making it a potential candidate for weed control in crops.